1,2,3-Trichloropropane

Specification

• Description: 1,2,3-Trichloropropane is a synthetic, colorless to light yellow liquid that is soluble in polar organic solvents and only slightly soluble in water. 1,2,3-Trichloropropane is used as both a chemical intermediate and cross-linking agent in the production of polymers. 1,2,3-Trichloropropane is flammable and, when heated to decomposition, emits toxic fumes of hydrogen chloride. Exposure of humans to 1,2,3-trichloropropane vapor causes irritation of the eyes and throat. It is reasonably anticipated to be a human carcinogen. (NCI05); 1,2,3-trichloropropane is a colorless liquid with a strong acid odor. Denser than water and slightly soluble in water. Hence sinks in water. (USCG, 1999); 1,2,3-Trichloropropane is a synthetic chemical that is also known as allyl trichloride, glycerol trichlorohydrin, and trichlorohydrin. It is a colorless, heavy liquid with a sweet but strong odor. It evaporates very quickly and small amounts dissolve in water. It is mainly used to make other chemicals. Some of it is also used as an industrial solvent, paint and varnish remover, and cleaning and degreasing agent. Very little information is available on the amounts manufactured and the specific uses.
• CAS No.: 96-18-4
• Molecular Formula: C3H5Cl3; CH2ClCHClCH2Cl; C3H5Cl3
• Molecular Weight: 147.43 g/mol
• IUPAC Name: 1,2,3-trichloropropane
• Standard InChI: InChI=1S/C3H5Cl3/c4-1-3(6)2-5/h3H,1-2H2
• Standard InChI Key: CFXQEHVMCRXUSD-UHFFFAOYSA-N
• SMILES: C(C(CCl)Cl)Cl
• Canonical SMILES: C(C(CCl)Cl)Cl
• Boiling Point: 313 °F at 760 mm Hg (NTP, 1992); 157.0 °C; 158 °C; 156 °C; 314°F
• Colorform: Colorless liquid
• Flash Point: 180 °F (NTP, 1992); 74 °C (165 °F) - closed cup; 180 °F (82.2 °C) (Open Cup); 160-164 °F (Closed cup); 180 °F (open cup); 71 °C (closed cup); 73 °C c.c.; 160°F
• Melting Point: 5.5 °F (NTP, 1992); -14.7 °C; -13.9 °C; -14 °C; 6°F